Cas no 1477-19-6 (Benzarone)
Benzarone structure
Product Name:Benzarone
CAS No:1477-19-6
MF:C17H14O3
MW:266.291265010834
MDL:MFCD00867417
CID:41440
Update Time:2025-04-18
Benzarone Chemical and Physical Properties
Names and Identifiers
-
- (2-Ethylbenzofuran-3-yl)(4-hydroxyphenyl)methanone
- 2-Ethyl-3-(4-hydroxybenzoyl)benzofuran
- (2-Ethyl-1-benzofuran-3-yl)-(4-hydroxyphenyl)methanone
- Benzarone
- (2-ETHYL-1-BENZOFURAN-3-YL)(4-HYDROXYPHENYL)METHANONE
- Benzaron
- Fagivil
- Fragivil
- Fragivix
- Vasoc
- Venagil
- NSC 82134
- L 2197
- Benzbromarone Impurity C
- 2-Ethyl-3-p-hydroxybenzoylbenzofuran
- 2-Ethyl-3-benzofuranyl-p-hydroxyphenyl ketone
- Benzarone [INN:DCF]
- Methanone, (2-ethyl-3-benzofuranyl)(4-hydroxyphenyl)-
- Benzaronum [INN-Latin]
- Benzarona [INN-Spanish]
- L 2197-Labaz
- 2-Ethyl-3-(p-hydroxybenzoyl)benzofuran
- 2-Ethyl-4'-hydroxy-3-benzoylbenzofuran
- 2-Ethyl-3-benzofuranyl p-hydroxyphenyl ketone
- KETONE, 2-ETHYL-3-BEN
-
- MDL： MFCD00867417
- Inchi： 1S/C17H14O3/c1-2-14-16(13-5-3-4-6-15(13)20-14)17(19)11-7-9-12(18)10-8-11/h3-10,18H,2H2,1H3
- InChI Key： RFRXIWQYSOIBDI-UHFFFAOYSA-N
- SMILES： O1C2C=CC=CC=2C(C(C2C=CC(=CC=2)O)=O)=C1CC
- BRN： 0222901
Computed Properties
- Exact Mass: 266.09400
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 50.4
- Surface Charge: 0
- Tautomer Count: 4
Experimental Properties
- Density: 1.1601 (rough estimate)
- Melting Point: 124.0 to 128.0 deg-C
- Boiling Point: 473.6°C at 760 mmHg
- Refractive Index: 1.5490 (estimate)
- PSA: 50.44000
- LogP: 3.93180
Benzarone Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H361
- Warning Statement： P201-P202-P280-P308+P313-P405-P501
- RTECS：OB2975000
- Storage Condition：0-10°C
Benzarone Customs Data
- HS CODE：2932999099
- Customs Data：
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Benzarone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A239562-100mg |
(2-Ethylbenzofuran-3-yl)(4-hydroxyphenyl)methanone |
1477-19-6 | 97% | 100mg |
$12.0 | 2025-02-26 | |
| Ambeed | A239562-250mg |
(2-Ethylbenzofuran-3-yl)(4-hydroxyphenyl)methanone |
1477-19-6 | 97% | 250mg |
$17.0 | 2025-02-26 | |
| Ambeed | A239562-1g |
(2-Ethylbenzofuran-3-yl)(4-hydroxyphenyl)methanone |
1477-19-6 | 97% | 1g |
$35.0 | 2025-02-26 | |
| Ambeed | A239562-5g |
(2-Ethylbenzofuran-3-yl)(4-hydroxyphenyl)methanone |
1477-19-6 | 97% | 5g |
$117.0 | 2025-02-26 | |
| Ambeed | A239562-10g |
(2-Ethylbenzofuran-3-yl)(4-hydroxyphenyl)methanone |
1477-19-6 | 97% | 10g |
$223.0 | 2025-02-26 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | E1289-1G |
Benzarone |
1477-19-6 | 98.0%(GC) | 1G |
725.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | E1289-5G |
Benzarone |
1477-19-6 | 98.0%(GC) | 5G |
2510.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GR152-200mg |
Benzarone |
1477-19-6 | 97% | 200mg |
114.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | E1289-1G |
Benzarone |
1477-19-6 | 98.0%(GC) | 1G |
725CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | E1289-5G |
Benzarone |
1477-19-6 | >98.0%(GC) | 5G |
¥2,510.00 | 2021-05-19 |
Benzarone Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
1477-19-6 (Benzarone) Related Products
- 15813-41-9(Methanone, (2-ethyl-6-hydroxy-3-benzofuranyl)(4-hydroxyphenyl)-)
- 3343-80-4(2-Ethylbenzofuran-3-yl p-Methoxyphenyl Ketone)
- 52490-47-8(Methanone, (4-hydroxyphenyl)(2-methyl-3-benzofuranyl)-)
- 10454-62-3(Methanone,(4-hydroxyphenyl)[2-(1-methylethyl)-3-benzofuranyl]-)
- 52490-15-0(2-Butyl-3-(4-hydroxybenzoyl)benzofuran)
- 28241-99-8(1-(5-hydroxy-2-methyl-1-benzofuran-3-yl)ethan-1-one)
- 52489-58-4(Methanone, (2-ethyl-3-benzofuranyl)(4-hydroxy-3,5-dimethylphenyl)-)
- 55877-40-2(Methanone, (4-hydroxyphenyl)[2-(phenylmethyl)-3-benzofuranyl]-)
- 722547-44-6(Methanone, (3-hydroxyphenyl)(2-methyl-3-benzofuranyl)-)
- 97620-82-1(3-Hydroxynaphtho2,3-b1benzofuran-6,11-dione)
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